
JAB-3068: Application Notes and Protocols for
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JAB-3068

Cat. No.: B15578387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JAB-3068 is a potent and selective, orally bioavailable allosteric inhibitor of SHP2 (Src

homology region 2 domain-containing phosphatase 2).[1][2] SHP2 is a non-receptor protein

tyrosine phosphatase that plays a crucial role in cell growth and differentiation by modulating

the Ras-Raf-MEK-ERK signaling pathway.[3][4] As an oncoprotein, SHP2 is often

overexpressed in a variety of cancer cells, making it a key target for anti-cancer drug

development.[3] JAB-3068 has demonstrated potential antineoplastic activity and is a valuable

tool for studying cancer biology and developing novel therapeutics.[1][2]

These application notes provide a detailed protocol for the preparation of JAB-3068 stock

solutions in Dimethyl Sulfoxide (DMSO), along with essential information for its use in research

settings.

Quantitative Data Summary
For ease of reference, the key quantitative data for JAB-3068 are summarized in the table

below.
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Property Value

Molecular Weight 476.54 g/mol

Chemical Formula C₂₂H₂₆F₂N₆O₂S

CAS Number 2169223-48-5

Solubility in DMSO ≥ 95 mg/mL (199.35 mM)

IC₅₀ (SHP2) 25.8 nM

Storage (Powder) 3 years at -20°C

Storage (Stock Solution)

1 year at -80°C in solvent; 1 month at -20°C in

solvent. It is recommended to aliquot to avoid

repeated freeze-thaw cycles.

Signaling Pathway
JAB-3068 functions as an allosteric inhibitor of SHP2, a key component of the RAS/MAPK

signaling pathway. The diagram below illustrates the mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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